Cas no 1000895-40-8 (3-(2-Phenylethyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2-Phenylethyl)-1H-pyrazol-5-amine
• CAS No: 1000895-40-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD11110676
• CID: 841485
• PubChem ID: 33788901
• Update Time: 2025-11-01

3-(2-Phenylethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(2-phenylethyl)-
• 5-(2-phenylethyl)-1H-pyrazol-3-amine
• 3-(2-Phenylethyl)-1H-Pyrazol-5-Amine
• 3-(2-Phenylethyl)-1H-Pyrazol-5-Amine(WX609130)
• MFCD11110676
• SY123587
• DTXSID20652904
• Z360168040
• 3-Amino-5-phenethylpyrazole
• XRFRSAFQLGCWFY-UHFFFAOYSA-N
• MFCD10689450
• AKOS009236730
• 1000895-40-8
• 3-Phenethyl-1H-pyrazol-5-amine
• W10152
• AKOS015901080
• EN300-83269
• 5-phenethyl-1h-pyrazol-3-amine
• DB-031031
• 5-phenethyl-2H-pyrazol-3-amine
• CS-0037559
• SCHEMBL64650
• AS-63665
• 3-(2-Phenylethyl)-1H-pyrazol-5-amine

• MDL： MFCD11110676
• Inchi： 1S/C11H13N3/c12-11-8-10(13-14-11)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,12,13,14)
• InChI Key： XRFRSAFQLGCWFY-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Additional information on 3-(2-Phenylethyl)-1H-pyrazol-5-amine

Introduction to 3-(2-Phenylethyl)-1H-pyrazol-5-amine (CAS No. 1000895-40-8)

3-(2-Phenylethyl)-1H-pyrazol-5-amine, also known by its CAS number 1000895-40-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 3-(2-Phenylethyl)-1H-pyrazol-5-amine makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 3-(2-Phenylethyl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2-phenylethyl group at the 3-position and an amino group at the 5-position. This configuration imparts specific pharmacological properties that have been the focus of recent research. The pyrazole ring is a key structural motif in many bioactive molecules, and the substitution with a 2-phenylethyl group enhances its lipophilicity, potentially improving its cell membrane permeability and bioavailability.

In terms of its synthesis, 3-(2-Phenylethyl)-1H-pyrazol-5-amine can be prepared through various methods, including the reaction of 3-(2-bromophenethyl)-1H-pyrazole with ammonia or an appropriate amine derivative. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further studies and applications.

Recent studies have highlighted the potential therapeutic applications of 3-(2-Phenylethyl)-1H-pyrazol-5-amine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

Beyond its anti-inflammatory and analgesic effects, 3-(2-Phenylethyl)-1H-pyrazol-5-amine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

The safety profile of 3-(2-Phenylethyl)-1H-pyrazol-5-amine is another important aspect that has been investigated. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(2-Phenylethyl)-1H-pyrazol-5-amine (CAS No. 1000895-40-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.